4-(((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methyl)-5-methylisoxazole

• IUPAC Name: 4-[(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methyl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C13H20N2O2/c1-9-10(7-14-17-9)8-15-11-3-4-12(15)6-13(5-11)16-2/h7,11-13H,3-6,8H2,1-2H3
• InChI Key: ZDWJLHSUCFLOHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2C3CCC2CC(C3)OC
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

The compound you mentioned appears to contain an 8-azabicyclo[3.2.1]octane structure, which is a common core in many biologically active molecules. The presence of the isoxazole ring and methoxy group could potentially influence its reactivity and biological activity.

Scientific Research Applications

Asymmetric Synthesis and Catalysis

The compound's structure suggests its potential use in asymmetric synthesis, as seen in research on rhodium-catalyzed [4 + 3] cycloaddition, which allows for the enantioselective synthesis of highly functionalized 8-azabicyclo[3.2.1]octa-2,6-dienes, a related structural class (R. P. Reddy & H. Davies, 2007). This process involves a tandem cyclopropanation/Cope rearrangement mechanism, highlighting the compound's relevance in developing synthetic methodologies for complex organic structures.

Pharmaceutical ApplicationsConsidering the structural complexity and the presence of the azabicyclo and isoxazole moieties, the compound might be investigated for pharmaceutical applications. For instance, research on antiprotozoal activity of bicyclic diamines shows the exploration of compounds with azabicyclic structures for their potential therapeutic uses (J. Faist et al., 2013). Such studies could provide a framework for investigating the biological activities of complex molecules like "4-(((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methyl)-5-methylisoxazole."

Chemical Synthesis and Methodology Development

Research on the synthesis of isoxazole- and oxazole-4-carboxylic acids derivatives through controlled isomerization indicates the importance of such compounds in developing new chemical synthesis methodologies (A. V. Serebryannikova et al., 2019). The compound could be a candidate for exploring novel synthetic routes and chemical transformations, contributing to the broader field of organic synthesis.

Material Science and Engineering

The structural features of "4-(((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)methyl)-5-methylisoxazole" suggest potential applications in material science, particularly in the design and synthesis of organic materials with specific properties. Research on the synthesis and muscarinic activities of quinuclidin-3-yltriazole and -tetrazole derivatives highlights the exploration of bicyclic structures for their physicochemical properties (H. Wadsworth et al., 1992). Such studies could provide insights into the utility of complex organic molecules in developing new materials or enhancing existing ones.